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Compound of Interest

Compound Name: TCO-GK-PEG4-NHS ester

Cat. No.: B12385386 Get Quote

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling TCO-GK-PEG4-NHS ester. The following procedural

guidance is designed to ensure safe operational handling and disposal, fostering a secure

laboratory environment.

Hazard Identification and Classification
TCO-GK-PEG4-NHS ester is a chemical compound that requires careful handling due to its

potential hazards. The Globally Harmonized System (GHS) classification for this substance

indicates several health and environmental risks.[1][2]

Summary of GHS Hazard Classifications:
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Hazard Class Hazard Category Hazard Statement

Skin Corrosion/Irritation Category 3
H316: Causes mild skin

irritation.[1]

Germ Cell Mutagenicity Category 2
H341: Suspected of causing

genetic defects.[1][2]

Carcinogenicity Category 1A, 1B H350: May cause cancer.[1][2]

Specific Target Organ Toxicity

(Single Exposure)
Category 2

H371: May cause damage to

organs.[1][2]

Specific Target Organ Toxicity

(Repeated Exposure)
Category 2

H373: May cause damage to

organs through prolonged or

repeated exposure.[1][2]

Hazardous to the Aquatic

Environment (Long-term)
Category 3

H412: Harmful to aquatic life

with long lasting effects.[1][2]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to minimize exposure and

ensure personal safety.

Eye and Face Protection: Wear tight-sealing safety goggles or a face shield.[3]

Hand Protection: Wear two pairs of chemotherapy-grade, powder-free gloves that are

compliant with ASTM D6978 standards.[4][5] The inner glove should be worn under the cuff

of the lab coat, and the outer glove should be worn over the cuff.[4] Change gloves every 30

minutes or immediately if they become contaminated, torn, or punctured.[5]

Body Protection: A disposable, low-permeability gown with a solid front, long sleeves, and

tight-fitting cuffs is required.[4] Gowns should be changed every 2-3 hours or immediately

upon contamination.[5]

Respiratory Protection: If there is a risk of generating dust or aerosols, use a NIOSH/MSHA-

approved respirator.[3][6] For handling hazardous drugs, an N95 surgical respirator mask

that has been fit-tested is often required.[5]
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Shoe Covers: Two pairs of shoe covers should be worn when handling this compound.[5]

Step-by-Step Handling and Operational Plan
3.1. Receiving and Storage:

Upon receipt, visually inspect the package for any signs of damage or leakage.

Wear appropriate PPE (gloves, lab coat) when unpacking the compound.

Store the container tightly sealed in a cool, dry, and well-ventilated area, protected from light.

[6]

The recommended storage temperature is -20°C.[6][7][8]

TCO compounds are not recommended for long-term storage due to potential isomerization.

[7]

3.2. Preparation and Use:

Work Area Preparation:

Conduct all work with TCO-GK-PEG4-NHS ester in a designated restricted area, such as

a chemical fume hood or a powder hood (ventilated enclosure), to avoid inhalation of dust

or aerosols.[4][6]

Ensure that a safety shower and an eyewash station are readily accessible.[6]

Cover the work surface with a disposable absorbent liner.

Donning PPE:

Put on PPE in the following order: gown, mask, eye/face protection, and gloves (two

pairs).[9]

Handling the Compound:
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Allow the container to equilibrate to room temperature before opening to prevent moisture

condensation.

Carefully weigh the required amount of the solid compound. Avoid creating dust.[3]

If preparing a solution, add the solvent (e.g., DMSO, DMF, DCM) slowly to the solid to

avoid splashing.[7]

Keep the container tightly closed when not in use.

Prohibited Activities:

Do not eat, drink, smoke, or apply cosmetics in the designated handling area.[1][4]

3.3. Spill Management:

Evacuation: Evacuate non-essential personnel from the spill area.[3][6]

Ventilation: Ensure adequate ventilation.

Containment: Prevent further leakage or spillage if it is safe to do so.[3] Do not let the

product enter drains.[3]

Cleanup:

For solid spills, carefully sweep up the material and place it into a suitable, labeled

container for disposal.[3]

For liquid spills, absorb the solution with an inert, non-combustible absorbent material

(e.g., diatomite, universal binders).[1][6]

Decontaminate the spill area and any affected equipment by scrubbing with alcohol.[1][6]

Place all contaminated materials, including absorbent pads and used PPE, into a sealed

container for disposal.

Disposal Plan
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Waste Collection: All waste materials contaminated with TCO-GK-PEG4-NHS ester,
including empty containers, used PPE, and spill cleanup materials, must be collected in a

designated, labeled, and sealed hazardous waste container.

Waste Disposal: Dispose of the hazardous waste in accordance with all applicable local,

state, and federal regulations.[1] Contact your institution's environmental health and safety

(EHS) department for specific disposal procedures.

Decontamination: Thoroughly decontaminate all work surfaces and equipment after use.

First Aid Measures
Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[1]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing and shoes. Seek medical attention if irritation persists.[6]

Inhalation: Remove the individual to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek immediate medical attention.[6]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.

Handling Workflow Diagram
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Caption: Workflow for handling TCO-GK-PEG4-NHS ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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